1-(2-Amino-6-(difluoromethyl)phenyl)-3-bromopropan-2-one

• Molecular Formula: C10H10BrF2NO
• Molecular Weight: 278.09 g/mol
• IUPAC Name: 1-[2-amino-6-(difluoromethyl)phenyl]-3-bromopropan-2-one
• InChI: InChI=1S/C10H10BrF2NO/c11-5-6(15)4-8-7(10(12)13)2-1-3-9(8)14/h1-3,10H,4-5,14H2
• InChI Key: NDRLAWMFQVNEEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)N)CC(=O)CBr)C(F)F

Description

1-(2-Amino-6-(difluoromethyl)phenyl)-3-bromopropan-2-one (CAS 1804206-32-3) is a brominated ketone derivative featuring a 2-amino-6-(difluoromethyl)phenyl substituent. Its molecular formula is C₁₀H₁₀BrF₂NO, with a molar mass of 290.10 g/mol (estimated from structural analogs). The compound’s structure includes a propan-2-one backbone with a bromine atom at the third carbon and a difluoromethyl-substituted aromatic ring.

Comparison with Similar Compounds

Table 1: Physicochemical Properties of Selected Analogs

Compound Name	CAS	Molecular Formula	Molar Mass (g/mol)	Density (g/cm³)	Boiling Point (°C)	pKa
1-(2-Amino-6-(difluoromethyl)phenyl)-3-bromopropan-2-one	1804206-32-3	C₁₀H₁₀BrF₂NO	290.10*	1.40 (Predicted)	375±45 (Predicted)	-0.6 (Predicted)
1-(2-Amino-6-(difluoromethyl)phenyl)-3-chloropropan-1-one	1806546-41-7	C₁₀H₁₀ClF₂NO	233.64	1.304±0.06	363.0±42.0	-0.47±0.14

*Predicted values based on halogen substitution trends.

Key Observations :

• Halogen Effects : The bromine analog has a higher molar mass and predicted boiling point compared to the chlorine derivative due to bromine’s larger atomic mass and polarizability. The bromo compound’s lower pKa (predicted) suggests enhanced acidity, likely due to stronger electron-withdrawing effects from the larger halogen .
• Positional Isomerism : Propan-2-one derivatives (e.g., the target compound) exhibit distinct reactivity compared to propan-1-one isomers (e.g., CAS 1804222-19-2). The ketone’s position influences steric accessibility and electronic effects, impacting downstream reactions like condensations or cyclizations .

Substituent Effects: Difluoromethyl vs. Other Groups

The difluoromethyl group on the phenyl ring distinguishes this compound from analogs with alternative substituents (e.g., methylthio or trifluoromethyl):

• Electron-Withdrawing Nature : The -CF₂H group increases electronegativity, enhancing stability against oxidative metabolism compared to -CH₃ or -SCH₃ groups. This property is critical in drug design for improving pharmacokinetics .

Research Findings and Implications

• Reactivity Trends : Bromine substitution enhances electrophilicity at the ketone’s β-carbon, facilitating nucleophilic attacks in synthetic pathways. This contrasts with chlorine analogs, which may require harsher conditions for similar transformations .
• Stability and Solubility: The difluoromethyl group improves metabolic stability compared to non-fluorinated analogs but may reduce aqueous solubility due to increased hydrophobicity. Balancing these properties is crucial for optimizing bioavailability in drug candidates .
• Future Directions: Comparative studies on antimicrobial or enzymatic inhibition activities (as seen in chalcone derivatives ) could reveal novel applications for this compound class.